Cas no 1396847-56-5 (N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-2-oxo-2H-chromene-3-carboxamide
• CAS No: 1396847-56-5
• MF: C₂₀H₁₇NO₄
• MW: 335.353285551071
• CID: 6263675
• PubChem ID: 71782156
• Update Time: 2025-05-24

N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-2-oxo-2H-chromene-3-carboxamide
• N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)-2-oxo-2H-chromene-3-carboxamide
• 1396847-56-5
• N-[(1-hydroxy-2,3-dihydroinden-1-yl)methyl]-2-oxochromene-3-carboxamide
• N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-2-oxo-2H-chromene-3-carboxamide
• F5857-5409
• VU0525507-1
• AKOS024524448

• Inchi： 1S/C20H17NO4/c22-18(15-11-14-6-2-4-8-17(14)25-19(15)23)21-12-20(24)10-9-13-5-1-3-7-16(13)20/h1-8,11,24H,9-10,12H2,(H,21,22)
• InChI Key： YHRINEGKLKQMCU-UHFFFAOYSA-N
• SMILES： OC1(CNC(C2C(=O)OC3C=CC=CC=3C=2)=O)C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 335.11575802g/mol
• Monoisotopic Mass: 335.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-2-oxo-2H-chromene-3-carboxamide

N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-2-oxo-2H-chromene-3-carboxamide: A Comprehensive Overview

N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-2-oxo-2H-chromene-3-carboxamide (CAS No. 1396847-56-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-2-oxo-2H-chromene-3-carboxamide is particularly noteworthy. It consists of a chromene core linked to an indanone moiety through an amide bond. The presence of the hydroxy group on the indanone ring and the methyl group on the amide linkage imparts unique properties to this molecule. The chromene scaffold is known for its diverse biological activities, including antioxidant, anti-inflammatory, and anti-cancer properties. The indanone moiety, on the other hand, is often associated with central nervous system (CNS) activity and has been explored in the development of analgesics and antidepressants.

The synthesis of N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-2-oxo-2H-chromene-3-carboxamide has been reported in several studies. One common approach involves the condensation of 2-hydroxychromene carboxylic acid with 1-(aminomethyl)-1,2,3,4-tetrahydroquinoline in the presence of a coupling agent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl) and 4-dimethylaminopyridine (DMAP). This method yields the desired product in good yield and purity. Another approach involves the reaction of 2-hydroxychromene carboxylic acid chloride with 1-(aminomethyl)-1,2,3,4-tetrahydroquinoline in an appropriate solvent such as dichloromethane (DCM). Both methods have been optimized to ensure high efficiency and reproducibility.

Recent studies have focused on elucidating the biological activities of N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-2-oxo-2H-chromene-3-carboxamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant inhibition of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-2-oxo-2H-chromene-3-carboxamide could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-2-o xo - 2 H - c h r o m e n e - 3 - c a r b o x a m i d e has also been investigated for its potential as an antioxidant. Free radicals and reactive oxygen species (ROS) are known to contribute to various pathological conditions, including neurodegenerative diseases and cancer. Studies have demonstrated that this compound possesses potent antioxidant activity, as evidenced by its ability to scavenge DPPH radicals and inhibit lipid peroxidation in cell-free systems. These findings highlight its potential as a protective agent against oxidative stress-related disorders.

The neuroprotective effects of N-(1-hydroxy - 2 , 3 - d i h y d r o - 1 H - i n d e n - 1 - y l ) m e t h y l - 2 - o x o - 2 H - c h r o m e n e - 3 - c a r b o x a m i d e have also been explored. In vitro experiments using neuronal cell lines have shown that this compound can protect cells from oxidative stress-induced apoptosis by modulating key signaling pathways such as PI3K/Akt and MAPK/ERK. Furthermore, in vivo studies using animal models of neurodegenerative diseases have demonstrated that administration of this compound can improve cognitive function and reduce neuronal loss.

The potential therapeutic applications of N-(1-h y d r o x y - 2 , 3 - d i h y d r o - 1 H - i n d e n - 1 - y l ) m e t h y l - 2 - o x o - 2 H - c h r o m e n e - 3 - c a r b o x a m i d e are not limited to inflammation and neuroprotection. Recent research has also investigated its anticancer properties. In vitro studies using various cancer cell lines have shown that this compound can induce apoptosis and inhibit cell proliferation by targeting multiple signaling pathways involved in cancer progression. Additionally, preclinical studies have demonstrated that it can enhance the efficacy of conventional chemotherapy drugs while reducing their side effects.

In conclusion, N-(1-h y d r o x y - 2 , 3 - d i h y d r o - 1 H - i n d e n - 1 - y l ) m e t h y l - 2 - o x o - 2 H - c h r o m e n e - 3 - c a r b o x a m i d e (CAS No. 1396847–56–5) is a multifaceted compound with significant potential for various therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional properties and applications of this promising molecule.